Cas no 919659-24-8 (3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(pyridin-3-yl)methylbenzamide)

• Product Name: 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(pyridin-3-yl)methylbenzamide
• CAS No: 919659-24-8
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 6103804
• PubChem ID: 24282361
• Update Time: 2025-06-03

3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(pyridin-3-yl)methylbenzamide
• 3-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• Benzamide, 3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(3-pyridinylmethyl)-
• 3-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• 919659-24-8
• AKOS002370367
• AKOS016243638
• F5296-0179
• 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-[(pyridin-3-yl)methyl]benzamide

• Inchi： 1S/C17H17N3O4S/c1-12-11-25(23,24)20(17(12)22)15-6-2-5-14(8-15)16(21)19-10-13-4-3-7-18-9-13/h2-9,12H,10-11H2,1H3,(H,19,21)
• InChI Key： PYGPBHGTJTTXAK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)C1=CC=CC(N2C(=O)C(C)CS2(=O)=O)=C1

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 13.45±0.46(Predicted)

Additional information on 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(pyridin-3-yl)methylbenzamide

Introduction to Compound with CAS No. 919659-24-8 and Product Name: *3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(pyridin-3-yl)methylbenzamide*

The compound with the CAS number 919659-24-8 and the product name 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(pyridin-3-yl)methylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a thiazolidine ring and a pyridine moiety, contribute to its distinctive chemical properties and biological interactions.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The thiazolidine ring in this compound is known for its stability and ability to engage in hydrogen bonding, making it an excellent scaffold for drug design. The presence of the 4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl moiety enhances the compound's ability to interact with biological targets, thereby increasing its potential as a pharmacological agent.

The benzamide group and the pyridine substituent further contribute to the compound's pharmacological profile. The benzamide moiety is commonly found in many active pharmaceutical ingredients (APIs) due to its ability to form stable hydrogen bonds with biological targets. This interaction is crucial for achieving high affinity and selectivity in drug design. The pyridine substituent, specifically the pyridin-3-yl group, adds another layer of functionality that can influence the compound's solubility, bioavailability, and metabolic stability.

Recent studies have demonstrated the potential of this compound in various therapeutic areas. For instance, research has shown that derivatives of thiazolidine have significant anti-inflammatory properties. The structural features of this compound allow it to interact with inflammatory pathways, potentially leading to novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the pyridine moiety has been associated with enhanced binding affinity to certain enzymes and receptors, which could be exploited for developing drugs targeting neurological disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The thiazolidine ring is typically synthesized through cyclization reactions involving appropriate precursors. The introduction of the methyl group and the trioxo functionality requires careful selection of reagents and catalysts to avoid unwanted side reactions. Once the thiazolidine core is established, subsequent functionalization with the benzamide and pyridine groups is carried out using established organic synthesis techniques.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that modifications in the structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. The benzamide group can influence metabolic pathways by interacting with cytochrome P450 enzymes, while the pyridine substituent can affect solubility and permeability across biological membranes. Understanding these interactions is crucial for optimizing drug delivery systems and improving therapeutic outcomes.

In conclusion, the compound with CAS number 919659-24-8 and product name 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-(pyridin-3-yl)methylbenzamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies. Continued research into its synthesis, pharmacokinetics, and biological effects will likely uncover additional applications in medicine.